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Compound of Interest

Compound Name:
Acetamide, N-(2-

(nonylamino)ethyl)-

Cat. No.: B173112 Get Quote

Technical Guide: N-[2-
(nonylamino)ethyl]acetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of N-[2-

(nonylamino)ethyl]acetamide, including its structure, molecular weight, and a proposed

synthetic pathway. Due to the limited availability of published experimental data for this specific

compound, this guide focuses on its fundamental characteristics derived from its chemical

structure and provides a theoretical framework for its synthesis.

Chemical Structure and Properties
N-[2-(nonylamino)ethyl]acetamide is a secondary amine and an acetamide derivative. Its

structure consists of a nonyl group attached to one of the nitrogen atoms of N-

acetylethylenediamine.

Chemical Structure:

Molecular Formula: C₁₃H₂₈N₂O
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The following table summarizes the key quantitative data for N-[2-(nonylamino)ethyl]acetamide,

calculated from its molecular formula.

Property Value

Molecular Weight 228.38 g/mol

Monoisotopic Mass 228.220164 Da

Elemental Composition

   Carbon (C) 68.37%

   Hydrogen (H) 12.36%

   Nitrogen (N) 12.27%

   Oxygen (O) 7.00%

Proposed Experimental Protocol: Synthesis of N-[2-
(nonylamino)ethyl]acetamide
The synthesis of N-[2-(nonylamino)ethyl]acetamide can be theoretically achieved through the

N-acylation of N-nonylethylenediamine with an acetylating agent such as acetic anhydride or

acetyl chloride. A generalized laboratory-scale protocol is outlined below.

Objective: To synthesize N-[2-(nonylamino)ethyl]acetamide.

Materials:

N-nonylethylenediamine

Acetic anhydride

Triethylamine (as a base)

Dichloromethane (as a solvent)

Saturated aqueous sodium bicarbonate solution
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Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve N-nonylethylenediamine in

dichloromethane. Add an equimolar amount of triethylamine to the solution.

Acylation: Cool the mixture in an ice bath. Slowly add one equivalent of acetic anhydride

dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate. Separate the organic layer.

Extraction: Extract the aqueous layer with dichloromethane.

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

final N-[2-(nonylamino)ethyl]acetamide.

Visualization of Synthetic Pathway
The following diagram illustrates the proposed synthetic pathway for N-[2-

(nonylamino)ethyl]acetamide.
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Caption: Proposed synthesis of N-[2-(nonylamino)ethyl]acetamide.

To cite this document: BenchChem. [Chemical structure and molecular weight of N-[2-
(nonylamino)ethyl]acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173112#chemical-structure-and-molecular-weight-of-
n-2-nonylamino-ethyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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